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Compound of Interest

Compound Name: Icg-tco

Cat. No.: B12369987 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling ICG-TCO (Indocyanine Green-trans-cyclooctene), a reactive

fluorescent dye. Adherence to these procedures is critical for minimizing risks and ensuring

proper disposal.

Personal Protective Equipment (PPE)
When handling ICG-TCO, appropriate personal protective equipment is mandatory to prevent

skin and eye contact, as well as inhalation. The following table summarizes the required PPE.
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Equipment Specification Purpose

Gloves

Chemical-resistant,

impermeable gloves (e.g.,

nitrile).

To prevent skin contact.

Gloves must be inspected

before use and disposed of

after handling the compound.

[1]

Eye Protection
Safety glasses with side

shields or chemical goggles.

To protect eyes from splashes.

[2]

Face Protection Face shield.

To be worn in addition to

goggles when there is a

significant risk of splashing.[2]

Lab Coat Standard laboratory coat.
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

To avoid inhalation of vapors

or aerosols.[1]

First Aid Measures
In case of accidental exposure to ICG-TCO, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration and consult

a physician.

Skin Contact
Wash the affected area with soap and plenty of

water. Consult a physician if irritation persists.

Eye Contact
Immediately flush eyes with water as a

precaution.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and consult a physician. Never give

anything by mouth to an unconscious person.
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Operational Plan: From Handling to Disposal
A systematic approach to handling and disposing of ICG-TCO is essential for laboratory safety

and environmental compliance.

Handling and Storage
Ventilation: Always handle ICG-TCO in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Storage: Keep the container tightly closed in a dry and well-ventilated place. For long-term

storage, refer to the manufacturer's recommendations, which may include storage at -20°C.

Contamination Prevention: Avoid contact with skin and eyes. Wash hands thoroughly after

handling.

Spill Management
In the event of a spill, follow these steps:

Ensure Proper PPE: Wear the appropriate personal protective equipment before addressing

the spill.

Containment: Prevent further leakage or spillage if it is safe to do so.

Absorption: Soak up the spilled substance with an inert absorbent material (e.g., sand,

vermiculite).

Collection: Collect the absorbed material and any contaminated soil into a suitable, closed

container for disposal.

Ventilation: Ensure the area is well-ventilated.

Disposal Plan
Proper disposal of ICG-TCO and associated waste is critical to prevent environmental

contamination. Fluorescent dye waste should be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Unused ICG-TCO
Dispose of as hazardous chemical waste. Do

not dispose of down the drain.

Contaminated Labware

Collect all contaminated labware (e.g., pipette

tips, vials) in a designated, leak-proof, and

clearly labeled hazardous waste container.

Contaminated PPE
Dispose of contaminated gloves and other

disposable PPE as hazardous waste.

Aqueous Waste

Collect all aqueous waste containing ICG-TCO

in a clearly labeled, leak-proof container. Do not

pour down the drain.

Waste Segregation and Labeling:

All waste materials must be collected in designated, leak-proof, and clearly labeled

hazardous waste containers.

Containers must be clearly labeled with the contents and associated hazards as per

institutional and regulatory requirements.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Treatment, storage, transportation, and disposal must be in accordance with federal, state,

and local regulations.

Experimental Workflow for Safe Handling of ICG-
TCO
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Caption: Workflow for the safe handling and disposal of ICG-TCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biotium.com [biotium.com]

2. quora.com [quora.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling ICG-TCO].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369987#personal-protective-equipment-for-
handling-icg-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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